(4-Chloro-1h-pyrrol-2-yl)(3-((methylamino)methyl)piperidin-1-yl)methanone

• Molecular Formula: C12H18ClN3O
• Molecular Weight: 255.74 g/mol
• IUPAC Name: (4-chloro-1H-pyrrol-2-yl)-[3-(methylaminomethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C12H18ClN3O/c1-14-6-9-3-2-4-16(8-9)12(17)11-5-10(13)7-15-11/h5,7,9,14-15H,2-4,6,8H2,1H3
• InChI Key: HGVMBEIZQYRAHD-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCCN(C1)C(=O)C2=CC(=CN2)Cl

Description

The compound (4-Chloro-1H-pyrrol-2-yl)(3-((methylamino)methyl)piperidin-1-yl)methanone features a methanone core linking a 4-chloro-substituted pyrrole ring to a piperidine moiety modified with a methylaminomethyl group at the 3-position. The chloro group on the pyrrole may enhance lipophilicity and metabolic stability, while the methylaminomethyl side chain could influence solubility and target binding .

Comparison with Similar Compounds

Structural Features and Functional Group Variations

The compound’s closest analogs differ in aromatic substituents, linker groups, or piperidine modifications. Key examples from literature include:

Compound Name/Identifier	Structural Features	Molecular Weight (g/mol)	Key Substituents/Modifications	References
(4-Chloro-1H-pyrrol-2-yl)(3-((methylamino)methyl)piperidin-1-yl)methanone (Target)	Pyrrole (4-Cl), piperidine (3-methylaminomethyl), methanone linker	~297.8	Chloro-pyrrole, methylaminomethyl-piperidine	N/A
CID-24791139	Piperidine, hydroxymethyl, trifluoromethylphenyl, pyrazole	~379.4	Trifluoromethylphenyl, hydroxymethyl-piperidine
1-((3R,4R)-3-(6H-imidazo[1,5-a]pyrrolo[2,3-e]pyrazin-1-yl)-4-methylpiperidin-1-yl)-...	Piperidine (3R,4R-methyl), imidazo-pyrrolo-pyrazine, ethanone linker	~435.9	Imidazo-pyrrolo-pyrazine, ethanone linker
(2S)-2-(4-chlorophenyl)pyrrolidin-1-ylmethanone	Pyrrolidine (2S-4-Cl-phenyl), pyrazolo-pyridine, methanone linker	~356.8	Chlorophenyl-pyrrolidine, pyrazolo-pyridine

Key Observations:

• Linker Type: Methanone linkers (target compound, CID-24791139 compound ) are common, but ethanone linkers ( ) may reduce steric hindrance.
• Aromatic Systems: Chloro-substituted pyrroles (target) vs. trifluoromethylphenyl (CID-24791139 ) or pyrazolo-pyridines ( ) alter electronic properties and binding affinities.

Physicochemical and Hypothetical Pharmacological Properties

• Lipophilicity: The target’s chloro-pyrrole and methylaminomethyl groups balance lipophilicity (predicted logP ~2.5), whereas trifluoromethylphenyl substituents (CID-24791139 ) increase logP (~3.8).
• Solubility: The methylaminomethyl group may improve aqueous solubility compared to morpholino derivatives ( ) but less than hydrochlorides ( ).
• Target Binding: Piperidine-based methanones (target, ) are prevalent in kinase inhibitors; the chloro-pyrrole may mimic adenine in ATP-binding pockets.